Cas no 1823328-85-3 (4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid)

4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid structure
1823328-85-3 structure
Product Name:4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid
CAS No:1823328-85-3
MF:C7H8N2O4S
MW:216.214420318604
CID:4817354
Update Time:2023-08-19

4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-METHYL-2-(METHYLSULFONYL)PYRIMIDINE-5-CARBOXYLIC ACID
    • 4-Methyl-2-(methylsulfonyl)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C7H8N2O4S/c1-4-5(6(10)11)3-8-7(9-4)14(2,12)13/h3H,1-2H3,(H,10,11)
    • InChI Key: KWCKEBDOCRXKEN-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=CC(C(=O)O)=C(C)N=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 321
  • XLogP3: -0.3
  • Topological Polar Surface Area: 106

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